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Compound of Interest

Compound Name: 3-Nonen-2-one

Cat. No.: B088694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of high-purity 3-
Nonen-2-one, tailored for researchers, scientists, and professionals in drug development. This

document outlines key quantitative data from various suppliers, details experimental protocols

for quality assessment, and visualizes relevant workflows and potential biological pathways.

Introduction to 3-Nonen-2-one
3-Nonen-2-one (C₉H₁₆O) is an α,β-unsaturated ketone that exists as two geometric isomers,

(E)-3-Nonen-2-one and (Z)-3-Nonen-2-one. The trans or (E)-isomer is the more commonly

available form from commercial suppliers. This compound is utilized in the flavor and fragrance

industry and is gaining attention in biomedical research for its potential neuroprotective

properties, including the inhibition of amyloid-beta (Aβ) plaque formation, a hallmark of

Alzheimer's disease.[1] The purity and isomeric form of 3-Nonen-2-one are critical for

reproducible research and development outcomes.

Commercial Suppliers and Product Specifications
Several chemical suppliers offer high-purity 3-Nonen-2-one, primarily the (E)-isomer. The

following table summarizes the product specifications from prominent vendors. It is important to

note that while most suppliers provide a general purity level, obtaining a lot-specific Certificate

of Analysis (CoA) is crucial for detailed impurity profiles.
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Property Value Conditions

Boiling Point 85 °C[4] 12 mmHg

107 °C 32 mmHg

Density 0.848 g/mL[4] at 25 °C

Refractive Index 1.449[4] at 20 °C

Experimental Protocols: Quality Assessment
The primary method for assessing the purity of 3-Nonen-2-one is Gas Chromatography (GC),

often coupled with Mass Spectrometry (GC-MS) for definitive identification.

Gas Chromatography (GC) Purity Analysis
Objective: To determine the purity of 3-Nonen-2-one and identify any volatile impurities.

Instrumentation:

Gas Chromatograph with a Flame Ionization Detector (FID).

Capillary Column: A polar column (e.g., Carbowax or DB-Wax) or a non-polar column (e.g.,

DB-1) is suitable.[5] Column dimensions of 30-60 m length, 0.25 mm internal diameter, and

0.25 µm film thickness are typical.[5]

Methodology:

Sample Preparation: Prepare a dilute solution of the 3-Nonen-2-one sample in a high-purity

solvent such as hexane or ethyl acetate. A concentration of approximately 1 mg/mL is a good

starting point.

GC Conditions:

Injector Temperature: 250 °C

Detector Temperature: 280 °C
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Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: Increase temperature at a rate of 10 °C/min to 240 °C.

Final hold: Hold at 240 °C for 5 minutes.

Injection Volume: 1 µL

Split Ratio: 50:1

Data Analysis: The purity is determined by calculating the peak area percentage. The area of

the main 3-Nonen-2-one peak is divided by the total area of all peaks in the chromatogram.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Identification and Impurity Characterization
Objective: To confirm the identity of 3-Nonen-2-one and characterize any impurities.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer.

Methodology:

GC Conditions: The same GC conditions as described in section 3.1 can be used.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 350.

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C
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Data Analysis: The mass spectrum of the major peak is compared with a reference spectrum

from a database (e.g., NIST) to confirm the identity of 3-Nonen-2-one. The mass spectra of

minor peaks are analyzed to identify potential impurities.

Visualization of Workflows and Pathways
Procurement and Quality Control Workflow
The following diagram illustrates a typical workflow for the procurement and quality control of

high-purity 3-Nonen-2-one for research purposes.
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Click to download full resolution via product page

Caption: Procurement and in-house quality control workflow for 3-Nonen-2-one.

Proposed Mechanism of Action: Inhibition of Amyloid-
Beta Aggregation
3-Nonen-2-one has been suggested to possess neuroprotective properties by potentially

inhibiting the aggregation of amyloid-beta (Aβ) peptides, a key pathological event in

Alzheimer's disease. The following diagram illustrates a conceptual pathway for this proposed

mechanism.
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Caption: Conceptual diagram of 3-Nonen-2-one's proposed inhibition of Aβ aggregation.

Conclusion
For researchers and drug development professionals, sourcing high-purity 3-Nonen-2-one
requires careful consideration of supplier specifications, with a particular focus on isomeric

purity. The (E)-isomer is more readily available and characterized. Independent verification of

purity and identity using established GC and GC-MS protocols is essential to ensure the

reliability and reproducibility of experimental results. The potential application of 3-Nonen-2-
one in the context of neurodegenerative diseases presents an exciting avenue for further

research, where the quality of the starting material will be of paramount importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.bocsci.com/3-nonen-2-one-cas-14309-57-0-item-291971.html
https://www.tcichemicals.com/NL/nl/p/N0592
https://cymitquimica.com/products/3B-N0592/3-nonen-2-one/
https://www.sigmaaldrich.com/US/en/product/aldrich/262536
https://webbook.nist.gov/cgi/cbook.cgi?ID=C14309570&Mask=2000
https://www.benchchem.com/product/b088694#commercial-suppliers-of-high-purity-3-nonen-2-one
https://www.benchchem.com/product/b088694#commercial-suppliers-of-high-purity-3-nonen-2-one
https://www.benchchem.com/product/b088694#commercial-suppliers-of-high-purity-3-nonen-2-one
https://www.benchchem.com/product/b088694#commercial-suppliers-of-high-purity-3-nonen-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b088694?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

